Cas no 1291-48-1 (1,1'-Ferrocenedimethanol)

• Product Name: 1,1'-Ferrocenedimethanol
• CAS No: 1291-48-1
• MF: C₁₂H₁₄FeO₂
• MW: 246.083364963531
• MDL: MFCD02091688
• CID: 41149
• PubChem ID: 24863154
• Update Time: 2025-06-08

1,1'-Ferrocenedimethanol Chemical and Physical Properties

Names and Identifiers

• 1,1'-Ferrocenedimethanol
• 1,1’-FERROCENEDIMETHANOL
• 1,1‘-Ferrocenedimethanol
• 1,1′-Ferrocenedimethanol
• 1,1'-Ferrocenylbis(methanol)
• cyclopenta-2,4-dien-1-ylmethanol,iron(2+)
• Cyclopentadienemethanol
• 1,1′-Ferrocenylbis(methanol)
• Ferrocene derivatives
• 1,1′-Ferrocenedimethanol 98%
• 1,1'-Ferrocenedimethanol, 98%,
• Ferrocene, 1,1′-bis(hydroxymethyl)-

• MDL： MFCD02091688
• Inchi： 1S/2C6H7O.Fe/c2*7-5-6-3-1-2-4-6;/h2*1-4,7H,5H2;
• InChI Key： ZFFYTNSKVXIYIE-UHFFFAOYSA-N
• SMILES： [C]1(CO)[CH][CH][CH][CH]1.[C]1(CO)[CH][CH][CH][CH]1.[Fe] |^1:0,3,4,5,6,7,10,11,12,13|

Computed Properties

• Exact Mass: 246.03400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 46.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Melting Point: 106-108 °C (lit.)
• PSA: 40.46000
• LogP: 0.76550
• Solubility: Insoluble in water

1,1'-Ferrocenedimethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R22
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,1'-Ferrocenedimethanol

Introduction to 1,1'-Ferrocenedimethanol (CAS No. 1291-48-1)

1,1'-Ferrocenedimethanol, with the chemical formula C₁₀H₁₀O₂ and CAS number 1291-48-1, is a fascinating organometallic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bidentate ligand, featuring a ferrocene core linked by methanol groups, exhibits unique redox properties and coordination capabilities that make it a valuable tool in various synthetic and analytical applications.

The structure of 1,1'-Ferrocenedimethanol consists of two ferrocene units connected by a methylene bridge, with hydroxyl (-OH) groups attached to each ferrocene ring. This arrangement imparts remarkable stability and reactivity, making it an ideal candidate for designing complex molecular architectures. The compound's ability to act as a chelating agent stems from the presence of these hydroxyl groups, which can coordinate with transition metals, forming stable complexes.

In recent years, 1,1'-Ferrocenedimethanol has been extensively studied for its potential applications in catalysis, electrochemistry, and medicinal chemistry. Its ferrocene moiety provides a convenient handle for redox modulation, enabling researchers to explore its utility in developing novel electrochemical sensors and catalysts. Additionally, the compound's chelating properties have been leveraged in the synthesis of metal-organic frameworks (MOFs) and supramolecular assemblies.

One of the most compelling aspects of 1,1'-Ferrocenedimethanol is its role in pharmaceutical research. The compound's ability to form stable complexes with metal ions has opened up new avenues for drug design. For instance, studies have demonstrated that ferrocene-based derivatives can enhance the bioavailability and therapeutic efficacy of certain drugs. The redox-active nature of these complexes also allows for the development of smart drug delivery systems that can respond to physiological stimuli.

Recent advancements in the field have highlighted the use of 1,1'-Ferrocenedimethanol in bioimaging applications. Metalloproteins and metalloenzymes play crucial roles in various biological processes, and the ability to visualize these molecules non-invasively is invaluable for diagnostic purposes. By incorporating 1,1'-Ferrocenedimethanol into imaging agents, researchers have been able to develop highly sensitive probes that can detect specific biological targets with remarkable accuracy.

The synthesis of 1,1'-Ferrocenedimethanol typically involves the reaction of ferrocenemethanol with formic acid under controlled conditions. This process yields high-purity material that can be further functionalized to suit specific applications. The compound's stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes. Additionally, its solubility in both polar and non-polar solvents enhances its versatility in different chemical environments.

In conclusion, 1,1'-Ferrocenedimethanol (CAS No. 1291-48-1) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and redox properties make it an indispensable tool for designing innovative materials and drug candidates. As research continues to uncover new possibilities，the significance of this compound is only expected to grow.